2-(4-{N'-[({1-[(2-chlorophenoxy)methyl]-1H-pyrazol-3-yl}carbonyl)oxy]carbamimidoyl}phenoxy)acetamide

• Molecular Formula: C20H18ClN5O5
• Molecular Weight: 443.8 g/mol
• IUPAC Name: [(Z)-[amino-[4-(2-amino-2-oxoethoxy)phenyl]methylidene]amino] 1-[(2-chlorophenoxy)methyl]pyrazole-3-carboxylate
• InChI: InChI=1S/C20H18ClN5O5/c21-15-3-1-2-4-17(15)30-12-26-10-9-16(24-26)20(28)31-25-19(23)13-5-7-14(8-6-13)29-11-18(22)27/h1-10H,11-12H2,(H2,22,27)(H2,23,25)
• InChI Key: DQWZWBKPZWLDMQ-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)OCN2C=CC(=N2)C(=O)O/N=C(/C3=CC=C(C=C3)OCC(=O)N)\N)Cl
• Canonical SMILES: C1=CC=C(C(=C1)OCN2C=CC(=N2)C(=O)ON=C(C3=CC=C(C=C3)OCC(=O)N)N)Cl

Description

2-[4-(AMINO{[({1-[(2-CHLOROPHENOXY)METHYL]-1H-PYRAZOL-3-YL}CARBONYL)OXY]IMINO}METHYL)PHENOXY]ACETAMIDE is a complex organic compound characterized by its unique structure, which includes a pyrazole ring, a chlorophenoxy group, and an amide linkage. This compound is of significant interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(AMINO{[({1-[(2-CHLOROPHENOXY)METHYL]-1H-PYRAZOL-3-YL}CARBONYL)OXY]IMINO}METHYL)PHENOXY]ACETAMIDE typically involves multiple steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic conditions.

Attachment of the Chlorophenoxy Group: The chlorophenoxy group is introduced via a nucleophilic substitution reaction, where a chlorophenol reacts with an appropriate leaving group on the pyrazole ring.

Formation of the Amide Linkage: The final step involves the formation of the amide bond through the reaction of an amine with a carboxylic acid derivative, such as an acid chloride or an ester, under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[4-(AMINO{[({1-[(2-CHLOROPHENOXY)METHYL]-1H-PYRAZOL-3-YL}CARBONYL)OXY]IMINO}METHYL)PHENOXY]ACETAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, potentially leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, which may reduce the carbonyl groups to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the chlorophenoxy group, where nucleophiles such as amines or thiols replace the chlorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with alcohol groups replacing carbonyl groups.

Substitution: Substituted derivatives with nucleophiles replacing the chlorine atom.

Scientific Research Applications

2-[4-(AMINO{[({1-[(2-CHLOROPHENOXY)METHYL]-1H-PYRAZOL-3-YL}CARBONYL)OXY]IMINO}METHYL)PHENOXY]ACETAMIDE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[4-(AMINO{[({1-[(2-CHLOROPHENOXY)METHYL]-1H-PYRAZOL-3-YL}CARBONYL)OXY]IMINO}METHYL)PHENOXY]ACETAMIDE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, or immune response, depending on its specific biological activity.

Comparison with Similar Compounds

Similar Compounds

2-[4-(AMINO{[({1-[(2-METHOXYPHENOXY)METHYL]-1H-PYRAZOL-3-YL}CARBONYL)OXY]IMINO}METHYL)PHENOXY]ACETAMIDE: Similar structure with a methoxy group instead of a chlorine atom.

2-[4-(AMINO{[({1-[(2-FLUOROPHENOXY)METHYL]-1H-PYRAZOL-3-YL}CARBONYL)OXY]IMINO}METHYL)PHENOXY]ACETAMIDE: Similar structure with a fluorine atom instead of a chlorine atom.

Uniqueness

2-[4-(AMINO{[({1-[(2-CHLOROPHENOXY)METHYL]-1H-PYRAZOL-3-YL}CARBONYL)OXY]IMINO}METHYL)PHENOXY]ACETAMIDE is unique due to the presence of the chlorophenoxy group, which can influence its chemical reactivity and biological activity. The chlorine atom can participate in specific interactions, such as hydrogen bonding or halogen bonding, which may enhance the compound’s potency or selectivity in biological systems.